Cas no 897623-61-9 (2-(4-fluorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• CAS No: 897623-61-9
• MF: C₁₆H₁₃F₂N₅O₂
• MW: 345.303529500961
• CID: 6305525
• PubChem ID: 16799297
• Update Time: 2025-06-08

2-(4-fluorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• F2070-1709
• 2-(4-fluorophenoxy)-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]acetamide
• 897623-61-9
• 2-(4-fluorophenoxy)-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)acetamide
• AKOS024625805
• 2-(4-fluorophenoxy)-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide

• Inchi： 1S/C16H13F2N5O2/c17-11-1-5-13(6-2-11)23-15(20-21-22-23)9-19-16(24)10-25-14-7-3-12(18)4-8-14/h1-8H,9-10H2,(H,19,24)
• InChI Key： AVJXWWROKKVMAE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CNC(COC2C=CC(=CC=2)F)=O)=NN=N1

Computed Properties

• Exact Mass: 345.10373100g/mol
• Monoisotopic Mass: 345.10373100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.9Ų

Additional information on 2-(4-fluorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide

Recent Advances in the Study of 2-(4-fluorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide (CAS: 897623-61-9)

The compound 2-(4-fluorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide (CAS: 897623-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenoxy and tetrazole functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 2-(4-fluorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide exhibits selective binding affinity towards certain enzyme systems, particularly those involved in inflammatory pathways. This selectivity makes it a candidate for the development of novel anti-inflammatory agents with potentially fewer side effects compared to existing therapeutics.

Recent synthetic approaches have optimized the production of this compound, improving yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance efficiency. These methodological advancements are crucial for scaling up production and facilitating further preclinical studies.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for 2-(4-fluorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide. The compound demonstrates good bioavailability and metabolic stability, which are essential characteristics for drug candidates. Additionally, in vitro and in vivo toxicity assessments have shown an acceptable safety profile at therapeutic doses.

Ongoing research is exploring the compound's potential in treating neurodegenerative diseases. Early findings suggest that it may modulate neuroinflammatory processes, offering neuroprotective effects. These observations have sparked interest in its application for conditions such as Alzheimer's disease and Parkinson's disease, although further validation is required.

In conclusion, 2-(4-fluorophenoxy)-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide (CAS: 897623-61-9) represents a promising scaffold for drug discovery. Its unique chemical structure, combined with favorable pharmacological properties, positions it as a valuable candidate for further investigation. Future studies should focus on elucidating its precise mechanism of action and expanding its therapeutic potential across various disease areas.